Cas no 5096-97-9 (2,4-Pyrimidinediamine,N4-butyl-5-nitro-)

• Product Name: 2,4-Pyrimidinediamine,N4-butyl-5-nitro-
• CAS No: 5096-97-9
• MF: C₈H₁₃N₅O₂
• MW: 211.221120595932
• CID: 386249
• PubChem ID: 257356
• Update Time: 2025-04-19

2,4-Pyrimidinediamine,N4-butyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine,N4-butyl-5-nitro-
• 4-chlorobutylbenzene
• 1-amino-2-methoxy-4-nitrobenzene
• 2-methoxy-4nitro-aniline
• 2-methoxy-4-nitrophenylamine
• 4-Nitro-o-anisidine
• 5-nitro-2-amino-1-methoxy-benzene
• 5-nitro-2-amino-2-ethoxycarbonylpyrrolo[2,3-b]pyridine
• 5-Nitro-2-amino-4-butylamino-pyrimidin
• 5-nitro-2-amino-anisole
• Benzenam
• ethyl 3-amino-1-methyl-5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
• Fast Red B
• Fast Red Base B
• N4-butyl-5-nitro-pyrimidine-2,4-diamine
• o-Anisidine, 4-nitro-
• NSC85326
• 5096-97-9
• NSC-85326
• SMR000528384
• N~4~-Butyl-5-nitropyrimidine-2,4(1H,3H)-diimine
• CHEMBL1575092
• NCIOpen2_005096
• MLS000737126
• DTXSID70965233

• Inchi： 1S/C8H13N5O2/c1-2-3-4-10-7-6(13(14)15)5-11-8(9)12-7/h5H,2-4H2,1H3,(H3,9,10,11,12)
• InChI Key： YRNGDEBFPHZCGJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(N)N=C1NCCCC)=O

Computed Properties

• Exact Mass: 211.10709
• Monoisotopic Mass: 211.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 106.97
• LogP: 2.35640